4-(3-{[(2-Methoxyethyl)amino]carbonyl}anilino)-4-oxobutanoic acid

• IUPAC Name: 4-[3-(2-methoxyethylcarbamoyl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C14H18N2O5/c1-21-8-7-15-14(20)10-3-2-4-11(9-10)16-12(17)5-6-13(18)19/h2-4,9H,5-8H2,1H3,(H,15,20)(H,16,17)(H,18,19)
• InChI Key: CEQWNZITQHQYPJ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC(=CC=C1)NC(=O)CCC(=O)O
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.30 g/mol

Description

4-(3-{[(2-Methoxyethyl)amino]carbonyl}anilino)-4-oxobutanoic acid (hereafter referred to as 4-MEA-4-OB) is a compound belonging to the class of organic compounds known as carboxylic acid amides. It is a colorless solid that is soluble in water and has a molecular formula of C10H15NO4. 4-MEA-4-OB is an important intermediate in the synthesis of pharmaceuticals, including antibiotics and anti-inflammatory drugs. It is also used in the production of various chemicals and materials, such as dyes, polymers, and surfactants.

Scientific Research Applications

Pharmacological Applications

• p-Coumaric Acid and Its Conjugates : This compound and its derivatives demonstrate significant biological activities, such as antioxidant, anti-cancer, antimicrobial, anti-inflammatory, and more, suggesting potential therapeutic applications (Pei et al., 2016).

• Chlorogenic Acid (CGA) : Known for its antioxidant activity, antibacterial, hepatoprotective, cardioprotective, and anti-inflammatory properties, CGA underscores the therapeutic potentials of naturally occurring phenolic compounds (Naveed et al., 2018).

Environmental and Material Science Applications

• Conversion of Biomass to Value-added Chemicals : Research into converting plant biomass into furan derivatives for new polymers, fuels, and functional materials highlights the environmental and industrial significance of organic compounds derived from renewable resources (Chernyshev et al., 2017).

• Amino Acid-functionalized Quantum Dots : The functionalization of quantum dots with amino acids to enhance their optical and electronic properties, making them suitable for applications in optoelectronic devices and energy storage systems, reflects the innovative intersection of organic chemistry and nanotechnology (Ravi et al., 2021).